Ethyl 4-methyl-2-(2-oxopyrrolidin-1-yl)-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 4-methyl-2-(2-oxopyrrolidin-1-yl)-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C11H14N2O3S/c1-3-16-10(15)9-7(2)12-11(17-9)13-6-4-5-8(13)14/h3-6H2,1-2H3
• InChI Key: XYNJSLOFSAJMGL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)N2CCCC2=O)C
• Molecular Formula: C11H14N2O3S
• Molecular Weight: 254.31 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The thiazole ring and pyrrolidinone group would likely contribute to the compound’s rigidity, while the ethyl carboxylate group could provide some flexibility.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the ester group might make it somewhat polar, affecting its solubility in different solvents.

Scientific Research Applications

Chemical Transformations and Synthesis

Ethyl 4-methyl-2-(2-oxopyrrolidin-1-yl)-1,3-thiazole-5-carboxylate and its derivatives are primarily utilized in chemical transformations and the synthesis of various compounds. For instance, they have been involved in the transformation of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)thiazole-5-carboxylate into 5-substituted 2-aminothiazolo[5,4-c]pyridine-7-carboxylates and 5-N-amino substituted thiazolo[5,4-c]pyridine-7-carboxylates (Albreht et al., 2009). Additionally, its derivatives have been shown to react with substituted benzaldehydes, leading to the formation of 5-arylmethylidene derivatives and other complex compounds (Tverdokhlebov et al., 2005). These chemical transformations are fundamental in the development of new pharmaceuticals and materials.

Catalytic Applications

The compound and its derivatives have been used in catalytic applications to synthesize other complex molecules. For example, ethyl 2-methyl-2,3-butadienoate, a related compound, has been utilized in a [4 + 2] annulation with N-tosylimines, catalyzed by an organic phosphine, to form highly functionalized tetrahydropyridines (Zhu et al., 2003). Such catalytic processes are crucial for the efficient and selective production of target molecules in synthetic chemistry.

Material Science and Sensing Applications

The compound's derivatives have also found applications in material science and as sensing elements. A study highlighted the synthesis of a colorimetric chemosensor based on a hybrid hydrazo/azo dye chromophoric system, demonstrating high sensitivity towards metal cations like Co2+, Zn2+, and Cu2+ (Aysha et al., 2021). These materials are promising for the development of new sensory devices and materials with specific chemical selectivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The future research directions for this compound would depend on its current applications. If it’s being studied for its potential medicinal properties, future research might focus on optimizing its synthesis, studying its mechanism of action, or testing its efficacy in preclinical models.